Cas no 1804080-69-0 (6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole)

• Product name: 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole
• CAS No: 1804080-69-0
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4820210

6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole

• Inchi： 1S/C11H11NO4/c1-2-9-12-7-4-3-6(5-8(7)16-9)10(13)11(14)15/h3-5,10,13H,2H2,1H3,(H,14,15)
• InChI Key： YCWBNLYHAAGMIF-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=CC(C(C(=O)O)O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6

Additional information on 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole

Comprehensive Overview of 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole (CAS No. 1804080-69-0)

6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole (CAS No. 1804080-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to in abbreviated forms in scientific literature, belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse applications in medicinal chemistry and material science. The presence of both carboxy and hydroxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzoxazole derivatives has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in compounds like 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole due to their ability to interact with biological targets, such as enzymes and receptors. This compound's CAS No. 1804080-69-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in the field. Its applications span from being a building block in small-molecule therapeutics to serving as a ligand in catalysis.

One of the most discussed topics in the context of 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole is its role in green chemistry. With increasing emphasis on sustainable practices, scientists are exploring how this compound can be synthesized using eco-friendly methods, such as microwave-assisted reactions or biocatalysis. These approaches align with global trends toward reducing hazardous waste and energy consumption in chemical manufacturing. Additionally, its potential as a bioactive scaffold has sparked interest in its use for designing anti-inflammatory or antioxidant agents, addressing common health concerns like oxidative stress and chronic inflammation.

The compound's molecular structure also makes it a candidate for material science applications. For instance, its benzoxazole core can contribute to the development of fluorescent probes or organic semiconductors, which are critical in fields like optoelectronics and diagnostics. This versatility has led to a rise in searches for "benzoxazole derivatives in material science" and "CAS 1804080-69-0 applications," highlighting its cross-disciplinary appeal.

From a commercial perspective, 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole is often sourced by pharmaceutical intermediates suppliers and research chemical vendors. Its purity and stability are critical factors for buyers, as these attributes directly impact its performance in downstream applications. Analytical techniques like HPLC and NMR are commonly employed to verify its quality, ensuring compliance with industry standards. As the compound gains traction, discussions around its scalable synthesis and cost-effective production have become prevalent in scientific forums and industry reports.

In summary, 6-(Carboxy(hydroxy)methyl)-2-ethylbenzo[d]oxazole (CAS No. 1804080-69-0) represents a promising compound with multifaceted applications in drug discovery, green chemistry, and material science. Its structural features and functional groups make it a valuable asset for researchers aiming to develop innovative solutions for healthcare and technology. As interest in benzoxazole-based compounds continues to grow, this compound is poised to remain a focal point in both academic and industrial research.